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Compound of Interest

Compound Name: Lanthanum citrate

Cat. No.: B1205565 Get Quote

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of

lanthanum citrate, a compound utilized in pharmaceutical research. Adherence to these

procedures is essential for ensuring laboratory safety, environmental protection, and regulatory

compliance. The information herein is intended to empower researchers, scientists, and drug

development professionals to manage this chemical waste responsibly, fostering a culture of

safety and sustainability.

I. Immediate Safety and Hazard Information
Lanthanum citrate is classified under the Globally Harmonized System (GHS) as a substance

that causes skin irritation (H315) and serious eye irritation (H319)[1]. Therefore, immediate and

appropriate personal protective equipment (PPE) is mandatory when handling this compound.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

In case of accidental exposure, follow these first-aid measures immediately:
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If skin irritation occurs, seek medical advice.

II. Lanthanum Citrate Disposal Procedure
The proper disposal of lanthanum citrate hinges on its classification as either a hazardous or

non-hazardous waste under the Resource Conservation and Recovery Act (RCRA), as

determined by the U.S. Environmental Protection Agency (EPA). Crucially, a definitive

classification for lanthanum citrate is not readily available. Therefore, laboratory personnel

must perform a hazardous waste determination.

Step 1: Hazardous Waste Determination

To ensure compliance, you must determine if the lanthanum citrate waste is a "listed" or

"characteristic" hazardous waste.

Listed Wastes: Check the EPA's F, K, P, and U lists of hazardous wastes (40 CFR Part 261).

Lanthanum citrate is not explicitly found on these lists.

Characteristic Wastes: The waste must be evaluated for the following characteristics:

Ignitability (D001): Unlikely for lanthanum citrate.

Corrosivity (D002): Test the pH of the waste if it is in a solution. A pH less than or equal to

2 or greater than or equal to 12.5 is considered corrosive.

Reactivity (D003): Unlikely for lanthanum citrate.

Toxicity (D004-D043): This is the most critical characteristic to evaluate. The Toxicity

Characteristic Leaching Procedure (TCLP) must be performed by a certified environmental

testing laboratory to determine if lanthanum can leach from the waste at concentrations at

or above the regulatory limit. While lanthanum is not currently a regulated metal under the

TCLP, some states may have their own specific regulations.
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It is the responsibility of the waste generator to make this determination. Consult with your

institution's Environmental Health and Safety (EHS) department for guidance and to arrange for

any necessary testing.

Step 2: Segregation and Storage

Pending classification, all lanthanum citrate waste must be segregated from other waste

streams and stored in a designated, well-labeled, and sealed container.

Waste Stream Container Type Labeling

Lanthanum Citrate (Solid)
Tightly sealed, chemically

compatible container

"Lanthanum Citrate Waste -

Awaiting Hazardous Waste

Determination"

Lanthanum Citrate (Aqueous)
Tightly sealed, leak-proof

container

"Aqueous Lanthanum Citrate

Waste - Awaiting Hazardous

Waste Determination"

Contaminated Labware (e.g.,

gloves, weighing boats)

Separate sealed bag or

container

"Waste Contaminated with

Lanthanum Citrate - Awaiting

Hazardous Waste

Determination"

Step 3: Disposal Pathway

The results of the hazardous waste determination will dictate the final disposal route.

Lanthanum Citrate Disposal Workflow

Scenario 1: The waste is determined to be NON-HAZARDOUS.

If the lanthanum citrate waste does not meet any of the criteria for hazardous waste, it should

be managed as a non-hazardous pharmaceutical waste.

Do not dispose of it down the drain or in the regular trash.

Package the waste in a clearly labeled, sealed container.
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Arrange for disposal through your institution's EHS department or a licensed pharmaceutical

waste contractor for incineration.

Scenario 2: The waste is determined to be HAZARDOUS.

If the waste is found to be a characteristic hazardous waste, it must be managed under strict

RCRA regulations.

Package the waste in a designated hazardous waste container with a completed hazardous

waste label.

Store the container in a designated satellite accumulation area.

Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste disposal company.

III. Environmental and Regulatory Considerations
Improper disposal of pharmaceutical waste can lead to the contamination of soil and water,

posing a risk to wildlife and potentially human health. The EPA regulates the disposal of

pharmaceutical waste under the RCRA. Furthermore, in 2019, the EPA enacted Subpart P,

which provides specific regulations for the management of hazardous waste pharmaceuticals

by healthcare facilities, including a ban on flushing these wastes down the sewer. While

research laboratories may not fall directly under the same regulations as healthcare facilities,

these rules represent best practices for environmental stewardship.

Some states may have more stringent regulations than the federal government. Always consult

with your local and state environmental agencies for specific requirements.

IV. Experimental Protocols
Hazardous Waste Determination Protocol (Conceptual Overview)

Sample Collection: Collect a representative sample of the lanthanum citrate waste stream.

Laboratory Analysis: Submit the sample to a certified environmental testing laboratory.

Parameter Testing: Request analysis for:
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pH (for corrosivity characteristic).

Toxicity Characteristic Leaching Procedure (TCLP) for metals. While lanthanum is not a

specifically regulated TCLP metal, the analysis can provide data on the leachability of

other potential contaminants. Inquire with the lab about their capabilities for analyzing

lanthanum.

Data Interpretation: Compare the analytical results to the RCRA characteristic waste

thresholds.

Classification: Based on the results, classify the waste as hazardous or non-hazardous.

Documentation: Maintain all testing records and classification documentation.

This guide provides a framework for the safe and compliant disposal of lanthanum citrate. The

critical first step is always to consult with your institution's Environmental Health and Safety

department. Their expertise is invaluable in navigating the complexities of waste management

and ensuring the protection of both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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